Cas no 2248319-58-4 (Tert-butyl 6-methyl-2-(propan-2-yl)piperidine-3-carboxylate)

• Product Name: Tert-butyl 6-methyl-2-(propan-2-yl)piperidine-3-carboxylate
• CAS No: 2248319-58-4
• MF: C₁₄H₂₇NO₂
• MW: 241.369684457779
• CID: 6179593
• PubChem ID: 137940687
• Update Time: 2025-05-26

Tert-butyl 6-methyl-2-(propan-2-yl)piperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 6-methyl-2-propan-2-ylpiperidine-3-carboxylate
• EN300-6511536
• 2248319-58-4
• tert-butyl 6-methyl-2-(propan-2-yl)piperidine-3-carboxylate
• Tert-butyl 6-methyl-2-(propan-2-yl)piperidine-3-carboxylate

• Inchi： 1S/C14H27NO2/c1-9(2)12-11(8-7-10(3)15-12)13(16)17-14(4,5)6/h9-12,15H,7-8H2,1-6H3
• InChI Key： ATEWMGNTKWPQKR-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1CCC(C)NC1C(C)C)=O

Computed Properties

• Exact Mass: 241.204179104g/mol
• Monoisotopic Mass: 241.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl 6-methyl-2-(propan-2-yl)piperidine-3-carboxylate

Comprehensive Overview of Tert-butyl 6-methyl-2-(propan-2-yl)piperidine-3-carboxylate (CAS No. 2248319-58-4)

Tert-butyl 6-methyl-2-(propan-2-yl)piperidine-3-carboxylate (CAS No. 2248319-58-4) is a specialized organic compound widely recognized for its unique structural features and potential applications in pharmaceutical and chemical research. This piperidine derivative, characterized by its tert-butyl ester and isopropyl substitution, has garnered significant attention due to its role as a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "piperidine derivatives synthesis," "tert-butyl ester applications," and "CAS 2248319-58-4 uses," reflecting its relevance in modern scientific exploration.

The compound's molecular framework combines a piperidine ring with strategic functional groups, making it valuable for designing bioactive molecules. Its 6-methyl and 2-isopropyl substitutions enhance steric and electronic properties, which are critical for modulating drug-receptor interactions. Recent trends in drug discovery emphasize the importance of such N-heterocyclic scaffolds, particularly in targeting neurological and metabolic disorders. Searches for "piperidine-based drug candidates" and "sterically hindered amines" highlight the growing interest in this chemical space.

From a synthetic perspective, Tert-butyl 6-methyl-2-(propan-2-yl)piperidine-3-carboxylate serves as a key building block for asymmetric synthesis and chiral auxiliary applications. Its tert-butyl ester group offers stability under various reaction conditions, a feature often queried in terms like "protecting groups for amines." The compound's compatibility with cross-coupling reactions and catalytic hydrogenation further expands its utility, aligning with the industry's focus on sustainable and efficient methodologies.

In the context of green chemistry, researchers are exploring eco-friendly routes to synthesize such intermediates. Queries like "solvent-free piperidine synthesis" and "catalytic amination techniques" reflect this shift. The compound's potential in biocatalysis and enzymatic resolution processes also aligns with the demand for greener alternatives, making it a subject of ongoing innovation.

Analytical characterization of CAS 2248319-58-4 typically involves advanced techniques such as NMR spectroscopy, HPLC purity analysis, and mass spectrometry. These methods ensure precise quality control, a topic frequently searched as "analytical validation for APIs." The compound's physicochemical properties, including its logP and pKa, are critical for pharmacokinetic studies, resonating with queries like "ADME prediction for heterocycles."

Beyond pharmaceuticals, Tert-butyl 6-methyl-2-(propan-2-yl)piperidine-3-carboxylate finds niche applications in material science, particularly in designing functional polymers and ligands for catalysis. Its structural rigidity and tunable polarity make it suitable for creating metal-organic frameworks (MOFs), a hot topic in searches like "MOF design principles."

In summary, this compound exemplifies the intersection of medicinal chemistry and process optimization, addressing contemporary challenges in both fields. Its multifaceted utility ensures continued relevance, as evidenced by rising searches for "advanced heterocyclic intermediates" and "scalable synthetic routes." As research progresses, CAS 2248319-58-4 is poised to remain a cornerstone in innovative chemical development.